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Compound of Interest

Compound Name:
Amylotetraose; Fujioligo 450;

alpha-1,4-Tetraglucose

CAS No.: 9036-88-8

Cat. No.: B1593421

Get Quote

Introduction & Chemical Profile[1][2][3][4]
Fujioligo 450 is a specialized maltooligosaccharide (MOS) syrup produced by Nihon Shokuhin

Kako Co., Ltd. (Japan Corn Starch). Unlike standard corn syrups or maltodextrins, Fujioligo 450

is engineered to contain a high proportion of Maltotetraose (G4) and Maltotriose (G3), with

reduced levels of glucose (G1) and maltose (G2).

This specific Degree of Polymerization (DP) profile grants it unique physicochemical properties

critical for advanced food formulation:

Intermediate Molecular Weight: Bridges the gap between simple sugars and long-chain

starches.

High Glass Transition Temperature (Tg'): Significantly higher than sucrose or fructose,

making it a superior cryoprotectant.
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Low Sweetness: Approximately 20-25% the sweetness of sucrose, allowing for bulk addition

without altering the flavor profile.

Viscosity Modification: Provides body and mouthfeel similar to fat mimetics.

Chemical Composition (Typical)
Component Abbreviation

Approximate
Content (%)

Functional Role

Maltotetraose G4 ~45-55%
Primary Anti-Staling

Agent

Maltotriose G3 ~20-30% Moisture Retention

Maltopentaose+ G5+ ~10-15% Viscosity / Body

Glucose/Maltose G1/G2 < 10% Minimal Sweetness

Mechanism of Action: Starch Retrogradation
Inhibition[5]
The primary application of Fujioligo 450 is the inhibition of retrogradation (staling) in starch-

based systems (bread, noodles, mochi).

The Science: Starch retrogradation occurs when gelatinized amylose and amylopectin chains

re-associate upon cooling, forming crystalline structures that expel water (syneresis) and

harden the texture.[1][2] Fujioligo 450 (specifically the G4 fraction) functions via Steric

Interference. The G4 molecules intercalate between amylopectin side chains, preventing the

formation of the double-helical structures required for crystallization.

Pathway Visualization
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Figure 1:Mechanism of Retrogradation Inhibition. Fujioligo 450 prevents the re-ordering of

amylopectin chains into crystalline lattices.

Protocol A: Evaluation of Anti-Staling Efficacy
This protocol quantifies the ability of Fujioligo 450 to extend shelf life in a standard wheat gel

model.

Materials
Commercial Wheat Starch (unmodified).

Fujioligo 450.
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Control: Sucrose or Water.

Instrument: Differential Scanning Calorimeter (DSC) (e.g., TA Instruments or Mettler Toledo).

Instrument: Texture Analyzer (e.g., Stable Micro Systems TA.XT plus).

Experimental Workflow
Step 1: Sample Preparation

Prepare a 40% (w/w) starch suspension in distilled water.

Test Group: Replace 10% of the starch weight with Fujioligo 450 (solid basis).

Control Group: Replace 10% of the starch weight with Water (negative control) or Sucrose

(positive control).

Homogenize samples for 5 minutes.

Step 2: Gelatinization & Storage

Load 15-20 mg of suspension into DSC stainless steel high-pressure pans. Seal

hermetically.

Heat from 25°C to 100°C at 10°C/min to gelatinize the starch in-situ.

Store the pans at 4°C (accelerated staling temperature) for 7, 14, and 21 days.

Step 3: DSC Analysis (Enthalpy of Retrogradation)

After storage, re-scan the pans from 25°C to 100°C at 10°C/min.

Identify the endothermic peak between 40°C–60°C (melting of retrograded amylopectin

crystals).

Integrate the peak to calculate Enthalpy (

, J/g).
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Step 4: Texture Analysis (Validation)

Prepare larger batches (beaker scale) using the same ratios. Gelatinize in a water bath.

Store gels in cylindrical molds at 4°C.

Perform Texture Profile Analysis (TPA):

Probe: P/0.5 (0.5 inch cylinder).

Strain: 50% compression.

Speed: 1.0 mm/s.

Metric: Record "Hardness" (N) at Days 1, 3, and 7.

Expected Results & Interpretation
DSC: The Control group will show a progressive increase in

over time (indicating crystallization). The Fujioligo 450 group should show a 40-60%
reduction in

compared to the control at Day 14.

Texture: Hardness values for the Fujioligo 450 group should remain significantly lower,

correlating with the DSC data.

Application 2: Cryoprotection in Frozen Dough &
Surimi
Fujioligo 450 acts as a cryoprotectant by elevating the glass transition temperature of the

maximally freeze-concentrated solution (

). This prevents the mobility of water molecules at frozen storage temperatures, inhibiting ice
crystal growth that damages protein networks (gluten or myofibrils).

Protocol B: Freeze-Thaw Stability Assay
Objective: Assess protein stability in Surimi or Dough under thermal stress.
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Figure 2:Freeze-Thaw Cycling Protocol for Stability Testing.

Step-by-Step Methodology
Preparation:

Mix Surimi paste (washed mince) with 8% Fujioligo 450 (w/w).

Control: 8% Sucrose + Sorbitol (1:1 mix is industry standard).

Cycling:

Subject samples to 5 freeze-thaw cycles as defined in Figure 2.

Measurement 1: Drip Loss:

Weigh sample before (

) and after (

) thawing (blot dry).

Measurement 2: Ca-ATPase Activity (Protein Integrity):

Extract myofibrillar protein using 0.6M KCl buffer.

Incubate with ATP and Calcium.

Measure inorganic phosphate (Pi) release via colorimetric assay.
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Significance: Higher ATPase activity = Less protein denaturation.

Data Summary & Comparison
The following table summarizes the comparative advantages of Fujioligo 450 against common

alternatives.

Feature
Fujioligo 450 (G4-
Rich)

Sucrose
Maltodextrin (DE
10-15)

Sweetness Low (Mild) High Low/Neutral

Anti-Staling Efficacy
High (Specific

Interaction)

Medium (Water

competition)

Low (Dilution effect

only)

Cryoprotection
High (High

)

Medium (Low

)
Medium

Maillard Reaction Moderate High Low

Digestibility Fully Digestible Fully Digestible Fully Digestible

Viscosity High (Body building) Low High
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Disclaimer:The protocols described herein are for research and development purposes. Users

must verify the specific Certificate of Analysis (CoA) for their batch of Fujioligo 450, as

composition may vary slightly by region and grade. Always adhere to local food safety

regulations regarding additive usage limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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